85-36-9

Acetrizoic acid

In Stock

• CAS RN:
• 85-36-9

• Formula:
• C9H6I3NO3

• InChI:
• InChI=1S/C9H6I3NO3/c1-3(14)13-8-5(11)2-4(10)6(7(8)12)9(15)16/h2H,1H3,(H,13,14)(H,15,16)

• InChIKey:
• GNOGSFBXBWBTIG-UHFFFAOYSA-N

• Acetrizoic acid is an aminobenzoic acid.
  Acetrizoic acid presents the molecular formula of 3-acetamidol-2,4,6-triiodobenzoic acid and it is the first monomeric ionic compound used as an X-ray contrast agent. It was first synthesized by Wallingford in 1953 and it was filled in the FDA by the Johnson & Johnson subsidiary, Cilag Chemie AG, on February 8th, 1978. Acetrizoic acid presents, in the FDA records, a category of drug substance with an inactive status.
  An iodinated radiographic contrast medium used as acetrizoate sodium in HYSTEROSALPINGOGRAPHY.

2-Phenylcyclopropanecarbonyl chloride

In Stock

• CAS RN:
• 5685-36-9

• Formula:
• C10H9ClO

• InChI:
• InChI=1S/C10H9ClO/c11-10(12)9-6-8(9)7-4-2-1-3-5-7/h1-5,8-9H,6H2

• InChIKey:
• SODZBMGDYKEZJG-UHFFFAOYSA-N

• 2-Phenylcyclopropanecarbonyl chloride is a useful research compound. Its molecular formula is C10H9ClO and its molecular weight is 180.63 g/mol. The purity is usually 95%.

tert-Butyl 2,5-dimethyl-1H-pyrrole-1-carboxylate

Usually In Stock

• CAS RN:
• 50585-36-9

• Formula:
• C11H17NO2

• InChI:
• InChI=1S/C11H17NO2/c1-8-6-7-9(2)12(8)10(13)14-11(3,4)5/h6-7H,1-5H3

• InChIKey:
• GWXRCRIYSPTHPL-UHFFFAOYSA-N

• Tert-Butyl 2,5-dimethyl-1H-pyrrole-1-carboxylate is a useful research compound. Its molecular formula is C11H17NO2 and its molecular weight is 195.26 g/mol. The purity is usually 95%.

N-[[4-(2,5-dimethylphenyl)-5-[2-[3-(4-methylphenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]-2-phenoxyacetamide

In Stock

• CAS RN:
• 393585-36-9

• Formula:
• C35H34N6O3S2

• InChI:
• InChI=1S/C35H34N6O3S2/c1-23-12-15-26(16-13-23)30-19-28(31-10-7-17-45-31)39-41(30)34(43)22-46-35-38-37-32(40(35)29-18-24(2)11-14-25(29)3)20-36-33(42)21-44-27-8-5-4-6-9-27/h4-18,30H,19-22H2,1-3H3,(H,36,42)

• InChIKey:
• SUJVQBXVKQJFEC-UHFFFAOYSA-N

• N-[[4-(2,5-dimethylphenyl)-5-[2-[3-(4-methylphenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]-2-phenoxyacetamide is a useful research compound. Its molecular formula is C35H34N6O3S2 and its molecular weight is 650.82. The purity is usually 95%.

1-(3-Chloro-4-pyridyl)-1,6-heptanedione

In Stock

• CAS RN:
• 898785-36-9

• Formula:
• C12H14ClNO2

• InChI:
• InChI=1S/C12H14ClNO2/c1-9(15)4-2-3-5-12(16)10-6-7-14-8-11(10)13/h6-8H,2-5H2,1H3

• InChIKey:
• OWIWTKQXKHXCTK-UHFFFAOYSA-N

• 1-(3-Chloro-4-pyridyl)-1,6-heptanedione is a useful research compound. Its molecular formula is C12H14ClNO2 and its molecular weight is 239.7 g/mol. The purity is usually 95%.

1-(Pyridin-2-yl)cyclopropanamine hydrochloride

In Stock

• CAS RN:
• 437985-36-9

• Formula:
• C8H11ClN2

• InChI:
• InChI=1S/C8H10N2.ClH/c9-8(4-5-8)7-3-1-2-6-10-7;/h1-3,6H,4-5,9H2;1H

• InChIKey:
• LJFVLTGRTLCTEZ-UHFFFAOYSA-N

• 1-(Pyridin-2-yl)cyclopropanamine hydrochloride is a useful research compound. Its molecular formula is C8H11ClN2 and its molecular weight is 170.64 g/mol. The purity is usually 95%.

Cepalycin II

• CAS RN:
• 157185-36-9

• Formula:
• C19H29FN4O8S2

• Cepalycin II, also known as Cepalycin II, is a useful research compound. Its molecular formula is C19H29FN4O8S2. The purity is usually 95%.

1-Methyl-8-((morpholin-2-yl)methoxy)-1,2,3,4-tetrahydroquinoline monomethane sulfonate

• CAS RN:
• 152985-36-9

• Formula:
• C16H26N2O5S

• InChI:
• InChI=1S/C15H22N2O2.CH4O3S/c1-17-8-3-5-12-4-2-6-14(15(12)17)19-11-13-10-16-7-9-18-13;1-5(2,3)4/h2,4,6,13,16H,3,5,7-11H2,1H3;1H3,(H,2,3,4)/t13-;/m0./s1

• InChIKey:
• RSEKRLGWBUABQM-ZOWNYOTGSA-N

• 1-Methyl-8-((morpholin-2-yl)methoxy)-1,2,3,4-tetrahydroquinoline monomethane sulfonate, also known as 1-Methyl-8-((morpholin-2-yl)methoxy)-1,2,3,4-tetrahydroquinoline monomethane sulfonate, is a useful research compound. Its molecular formula is C16H26N2O5S and its molecular weight is 358.5 g/mol. The purity is usually 95%.

2-amino-6-[(4-nitro-N-prop-2-ynylanilino)methyl]-1H-quinazolin-4-one

In Stock

• CAS RN:
• 123685-36-9

• Formula:
• C18H15N5O3

• InChI:
• InChI=1S/C18H15N5O3/c1-2-9-22(13-4-6-14(7-5-13)23(25)26)11-12-3-8-16-15(10-12)17(24)21-18(19)20-16/h1,3-8,10H,9,11H2,(H3,19,20,21,24)

• InChIKey:
• MNUZJESDLXCPRG-UHFFFAOYSA-N

• PD 130883 is a potent lipophilic quinazoline antifolate.

N-(3-(benzo[d]oxazol-2-yl)phenyl)-1-(thiophen-2-ylsulfonyl)pyrrolidine-2-carboxamide

In Stock

• CAS RN:
• 1103585-36-9

• Formula:
• C22H19N3O4S2

• InChI:
• InChI=1S/C22H19N3O4S2/c26-21(18-9-4-12-25(18)31(27,28)20-11-5-13-30-20)23-16-7-3-6-15(14-16)22-24-17-8-1-2-10-19(17)29-22/h1-3,5-8,10-11,13-14,18H,4,9,12H2,(H,23,26)

• InChIKey:
• JCBDTDXNGRCABY-UHFFFAOYSA-N

• N-(3-(benzo[d]oxazol-2-yl)phenyl)-1-(thiophen-2-ylsulfonyl)pyrrolidine-2-carboxamide is a useful research compound. Its molecular formula is C22H19N3O4S2 and its molecular weight is 453.53. The purity is usually 95%.

4-(2-Ethenylsulfonylethyl)-1,3,4a,5,6,7,8,8a-octahydroquinoxalin-2-one

Usually In Stock

• CAS RN:
• 2248885-36-9

• Formula:
• C12H20N2O3S

• InChI:
• InChI=1S/C12H20N2O3S/c1-2-18(16,17)8-7-14-9-12(15)13-10-5-3-4-6-11(10)14/h2,10-11H,1,3-9H2,(H,13,15)

• InChIKey:
• MJJRMFWBSWKEJW-UHFFFAOYSA-N

• 4-(2-Ethenylsulfonylethyl)-1,3,4a,5,6,7,8,8a-octahydroquinoxalin-2-one is a useful research compound. Its molecular formula is C12H20N2O3S and its molecular weight is 272.36. The purity is usually 95%.

2-[[1-(2-Phenylethyl)piperidin-3-yl]methoxy]pyrimidine

Usually In Stock

• CAS RN:
• 2379985-36-9

• Formula:
• C18H23N3O

• InChI:
• InChI=1S/C18H23N3O/c1-2-6-16(7-3-1)9-13-21-12-4-8-17(14-21)15-22-18-19-10-5-11-20-18/h1-3,5-7,10-11,17H,4,8-9,12-15H2

• InChIKey:
• NGIYWIFJQPCHHB-UHFFFAOYSA-N

• 2-[[1-(2-Phenylethyl)piperidin-3-yl]methoxy]pyrimidine is a useful research compound. Its molecular formula is C18H23N3O and its molecular weight is 297.402. The purity is usually 95%.

1-(Ethanesulfonyl)propan-2-amine hydrochloride

In Stock

• CAS RN:
• 1158485-36-9

• Formula:
• C5H14ClNO2S

• InChI:
• InChI=1S/C5H13NO2S.ClH/c1-3-9(7,8)4-5(2)6;/h5H,3-4,6H2,1-2H3;1H

• InChIKey:
• MGVGIPQKHLQWDR-UHFFFAOYSA-N

• 1-(Ethanesulfonyl)propan-2-amine hydrochloride is a useful research compound. Its molecular formula is C5H14ClNO2S and its molecular weight is 187.69 g/mol. The purity is usually 95%.

3,4,5-trichloro-1H-pyrrole-2-carboxylic acid

Usually In Stock

• CAS RN:
• 1111085-36-9

• Formula:
• C5H2Cl3NO2

• InChI:
• InChI=1S/C5H2Cl3NO2/c6-1-2(7)4(8)9-3(1)5(10)11/h9H,(H,10,11)

• InChIKey:
• LMXSZWFRGRIPQR-UHFFFAOYSA-N

• 3,4,5-trichloro-1H-pyrrole-2-carboxylic acid is a useful research compound. Its molecular formula is C5H2Cl3NO2 and its molecular weight is 214.43 g/mol. The purity is usually 95%.

6-Bromo-1-methyl-1H-indazol-3(2H)-one

In Stock

• CAS RN:
• 1226985-36-9

• Formula:
• C8H7BrN2O

• InChI:
• InChI=1S/C8H7BrN2O/c1-11-7-4-5(9)2-3-6(7)8(12)10-11/h2-4H,1H3,(H,10,12)

• InChIKey:
• PPLRAKUKHIHHFP-UHFFFAOYSA-N

• 6-Bromo-1-methyl-1H-indazol-3(2H)-one is a useful research compound. Its molecular formula is C8H7BrN2O and its molecular weight is 227.061. The purity is usually 95%.

(R)-3-(6-Chloro-pyrimidin-4-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester

Usually In Stock

• CAS RN:
• 1289585-36-9

• Formula:
• C13H19ClN4O2

• InChI:
• InChI=1S/C13H19ClN4O2/c1-13(2,3)20-12(19)18-5-4-9(7-18)17-11-6-10(14)15-8-16-11/h6,8-9H,4-5,7H2,1-3H3,(H,15,16,17)/t9-/m1/s1

• InChIKey:
• WIVWPUMWEWLZOG-SECBINFHSA-N

• (R)-3-(6-Chloro-pyrimidin-4-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester, also known as (R)-3-(6-Chloro-pyrimidin-4-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester, is a useful research compound. Its molecular formula is C13H19ClN4O2 and its molecular weight is 298.771. The purity is usually 95%.